Cas no 524674-34-8 (2-METHOXY-3-(PYRROLIDIN-2-YL)PYRIDINE)
2-METHOXY-3-(PYRROLIDIN-2-YL)PYRIDINE Chemical and Physical Properties
Names and Identifiers
-
- 2-METHOXY-3-(PYRROLIDIN-2-YL)PYRIDINE
- SCHEMBL20795353
- EN300-1827990
- 524674-34-8
- AKOS009097711
-
- Inchi: 1S/C10H14N2O/c1-13-10-8(4-2-7-12-10)9-5-3-6-11-9/h2,4,7,9,11H,3,5-6H2,1H3
- InChI Key: KIKZBORQZTZGPS-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC=CN=1)C1CCCN1
Computed Properties
- Exact Mass: 178.110613074g/mol
- Monoisotopic Mass: 178.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 34.2Ų
2-METHOXY-3-(PYRROLIDIN-2-YL)PYRIDINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1827990-0.05g |
2-methoxy-3-(pyrrolidin-2-yl)pyridine |
524674-34-8 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1827990-0.1g |
2-methoxy-3-(pyrrolidin-2-yl)pyridine |
524674-34-8 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1827990-0.25g |
2-methoxy-3-(pyrrolidin-2-yl)pyridine |
524674-34-8 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1827990-0.5g |
2-methoxy-3-(pyrrolidin-2-yl)pyridine |
524674-34-8 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1827990-1.0g |
2-methoxy-3-(pyrrolidin-2-yl)pyridine |
524674-34-8 | 1g |
$1070.0 | 2023-06-02 | ||
| Enamine | EN300-1827990-2.5g |
2-methoxy-3-(pyrrolidin-2-yl)pyridine |
524674-34-8 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1827990-5.0g |
2-methoxy-3-(pyrrolidin-2-yl)pyridine |
524674-34-8 | 5g |
$3105.0 | 2023-06-02 | ||
| Enamine | EN300-1827990-10.0g |
2-methoxy-3-(pyrrolidin-2-yl)pyridine |
524674-34-8 | 10g |
$4606.0 | 2023-06-02 | ||
| Enamine | EN300-1827990-1g |
2-methoxy-3-(pyrrolidin-2-yl)pyridine |
524674-34-8 | 1g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1827990-5g |
2-methoxy-3-(pyrrolidin-2-yl)pyridine |
524674-34-8 | 5g |
$2028.0 | 2023-09-19 |
2-METHOXY-3-(PYRROLIDIN-2-YL)PYRIDINE Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 2-METHOXY-3-(PYRROLIDIN-2-YL)PYRIDINE
Introduction to 2-METHOXY-3-(PYRROLIDIN-2-YL)PYRIDINE (CAS No. 524674-34-8)
2-METHOXY-3-(PYRROLIDIN-2-YL)PYRIDINE, identified by the Chemical Abstracts Service Number (CAS No.) 524674-34-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its structural features and potential applications in medicinal chemistry. The compound consists of a pyridine core substituted with a methoxy group at the 2-position and a pyrrolidine moiety at the 3-position, which together contribute to its unique chemical and biological properties.
The structural configuration of 2-METHOXY-3-(PYRROLIDIN-2-YL)PYRIDINE makes it a promising candidate for further exploration in the development of novel therapeutic agents. The presence of both aromatic and saturated nitrogen-containing rings enhances its versatility, allowing for interactions with various biological targets. In recent years, there has been a growing interest in designing molecules that incorporate such structural motifs, as they often exhibit improved pharmacokinetic profiles and reduced toxicity compared to simpler analogs.
One of the most compelling aspects of 2-METHOXY-3-(PYRROLIDIN-2-YL)PYRIDINE is its potential as a scaffold for drug design. The pyridine ring is a common pharmacophore in many approved drugs, known for its ability to interact with enzymes and receptors. By modifying the pyridine core with functional groups such as methoxy and pyrrolidine, chemists can fine-tune the electronic and steric properties of the molecule, thereby optimizing its binding affinity and selectivity. This approach has been successfully employed in the development of drugs targeting various diseases, including oncology, neurology, and infectious diseases.
Recent advancements in computational chemistry have further facilitated the exploration of 2-METHOXY-3-(PYRROLIDIN-2-YL)PYRIDINE as a lead compound. Molecular docking studies have shown that this compound can bind effectively to several protein targets, including kinases and transcription factors, which are key players in many disease pathways. For instance, preliminary simulations suggest that it may interact with the ATP-binding pockets of certain kinases, potentially inhibiting their activity and thereby suppressing abnormal cell proliferation. These findings are particularly relevant in the context of cancer research, where kinase inhibitors represent a major class of therapeutic agents.
The synthesis of 2-METHOXY-3-(PYRROLIDIN-2-YL)PYRIDINE involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by condensation with pyrrolidine derivatives. Advances in catalytic methods have enabled more efficient and sustainable synthesis protocols, reducing the environmental impact of producing this compound on an industrial scale. Such improvements are crucial for ensuring that drug candidates like 2-METHOXY-3-(PYRROLIDIN-2-YL)PYRIDINE can be manufactured cost-effectively while adhering to stringent regulatory standards.
In addition to its synthetic significance, 2-METHOXY-3-(PYRROLIDIN-2-YL)PYRIDINE has been studied for its potential biological activity. Preclinical investigations have revealed that derivatives of this compound exhibit interesting pharmacological effects. For example, some analogs have shown anti-inflammatory properties by modulating cytokine production pathways. This suggests that further exploration of this chemical class could lead to new treatments for inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Moreover, the ability of these compounds to cross the blood-brain barrier has raised hopes for their application in treating neurological disorders like Alzheimer's disease and Parkinson's disease.
The role of pyrrolidine motifs in medicinal chemistry cannot be overstated. These nitrogen-containing heterocycles are known for their ability to enhance metabolic stability and oral bioavailability, making them attractive for drug development. In particular, pyrrolidin-2-yl substituents have been incorporated into numerous drug candidates due to their favorable pharmacokinetic properties. When combined with other functional groups like methoxy groups on a pyridine ring, as seen in 2-METHOXY-3-(PYRROLIDIN-2-YL)PYRIDINE, the resulting compounds often exhibit enhanced binding affinity and selectivity for biological targets.
The growing body of research on 2-METHOXY-3-(PYRROLIDIN-2-YL)PYRIDINE underscores its importance as a chemical entity with therapeutic potential. As our understanding of biological pathways continues to expand, so does the need for innovative molecular tools to modulate these pathways effectively. Compounds like 524674-34-8, which combine structural complexity with functional diversity, are poised to play a crucial role in future drug discovery efforts.
In conclusion, 524674-34-8 represents a valuable asset in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a methoxy-substituted pyridine ring with a pyrrolidine moiety provides a versatile scaffold for designing novel therapeutic agents. With ongoing advancements in synthetic methodologies and computational modeling, 524674 -34 -8 will undoubtedly continue to attract interest from researchers seeking to develop next-generation drugs targeting various diseases.
524674-34-8 (2-METHOXY-3-(PYRROLIDIN-2-YL)PYRIDINE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)